Cas no 169447-69-2 (1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)-)

• Product name: 1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)-
• CAS No: 169447-69-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.40054
• MDL: MFCD09953042
• CID: 1351015
• PubChem ID: 10424333

1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 2-methyl-4-(phenylmethyl)-,1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-4-benzyl-2-methylpiperazine-1-carboxylate
• (S)-tert-butyl 2-methyl-4-benzylpiperazine-1-carboxylate
• (S)-TERT-BUTYL 4-BENZYL-2-METHYLPIPERAZINE-1-CARBOXYLATE
• 4-Benzyl-1-tert-butoxycarbonyl-2(S)-methylpiperazine
• AB3319
• tert-Butyl (S)-2-methyl-4-(phenylmethyl)-1-piperazinecarboxylate
• S-1-Boc-2-methyl-4-(phenylmethyl)-piperazine
• ZPDZNQZBTLCTDV-AWEZNQCLSA-N
• TERT-BUTYL-4-BENZYL-2(R)-METHYL-PIPERAZINECARBOXYLATE
• 169447-69-2
• MFCD09953042
• (S)-1-tert-butoxycarbonyl-2-methyl-4-benzylpiperazine
• DTXSID80439733
• SCHEMBL7968974
• AKOS027252412

• MDL： MFCD09953042
• Inchi： InChI=1S/C17H26N2O2/c1-14-12-18(13-15-8-6-5-7-9-15)10-11-19(14)16(20)21-17(2,3)4/h5-9,14H,10-13H2,1-4H3/t14-/m0/s1
• InChI Key： ZPDZNQZBTLCTDV-AWEZNQCLSA-N
• SMILES： C[C@H]1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 290.19900
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 3.00360